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For Researchers, Scientists, and Drug Development Professionals

Introduction
MADQUAT, identified by the CAS number 5039-78-1, is a quaternary ammonium compound

chemically known as [2-(methacryloyloxy)ethyl]trimethylammonium chloride. It is a cationic

monomer that plays a significant role in polymer chemistry. Its structure, featuring a

polymerizable methacrylate group and a permanently charged quaternary ammonium group,

imparts unique properties to the polymers synthesized from it. This technical guide provides a

comprehensive overview of MADQUAT, including its chemical and physical properties,

synthesis, applications in research and development, and detailed experimental protocols.

Chemical and Physical Properties
MADQUAT is typically supplied as a 72-80% aqueous solution, stabilized with an inhibitor like

monomethyl ether hydroquinone (MEHQ) to prevent spontaneous polymerization.[1] It is a

clear, colorless to pale yellow liquid.[2] Key physicochemical properties are summarized in

Table 1.
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Property Value References

CAS Number 5039-78-1 [3]

Synonyms

[2-

(methacryloyloxy)ethyl]trimethy

lammonium chloride,

Methacroylcholine chloride,

TMAEMC

[2][4]

Molecular Formula C₉H₁₈ClNO₂ [4]

Molecular Weight 207.70 g/mol [1][4][5]

Density 1.105 g/mL at 25 °C [1]

Refractive Index n20/D 1.469 [1]

Solubility

Soluble in water, ethanol, and

isopropanol. Insoluble in

esters, ketones, and

hydrocarbons.

[3]

Stability

Stable under recommended

storage conditions. Good

resistance to hydrolysis at pH

values not exceeding 7.

[3]

Synthesis and Polymerization
Synthesis of MADQUAT Monomer
The synthesis of MADQUAT involves the quaternization of a tertiary amine, 2-

(dimethylamino)ethyl methacrylate (DMAEMA), with an alkyl halide, typically methyl chloride.

This reaction introduces a permanent positive charge on the nitrogen atom.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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